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Compound of Interest

Compound Name: NUCC-0226272

Cat. No.: B12372003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of solutions of NUCC-0226272, a

potent Proteolysis Targeting Chimera (PROTAC) that induces the degradation of EZH2, for

both in vitro and in vivo research applications.

Compound Data
Quantitative data for NUCC-0226272 is summarized in the table below for easy reference.

Parameter Value Source

Molecular Weight 1182.56 g/mol [1]

Formula C67H91N9O8S [1]

CAS Number 3004503-12-9 [1]

Appearance White to off-white solid [1]

Purity >98%

In Vitro Solubility
100 mg/mL in DMSO (84.56

mM)
[1]
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In Vitro Stock Solution Preparation (100 mM in DMSO)
This protocol describes the preparation of a 100 mM stock solution of NUCC-0226272 in

Dimethyl Sulfoxide (DMSO).

Materials:

NUCC-0226272 powder

Anhydrous/newly opened DMSO

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath

Procedure:

Weighing: Accurately weigh the desired amount of NUCC-0226272 powder. For example, to

prepare 1 mL of 100 mM stock solution, weigh 118.26 mg of NUCC-0226272.

Dissolution: Add the appropriate volume of newly opened DMSO to the NUCC-0226272
powder. It is noted that hygroscopic DMSO can significantly impact solubility.[1]

Mixing: Vortex the solution thoroughly to facilitate dissolution.

Sonication: If the compound does not fully dissolve, use an ultrasonic bath to aid dissolution

until the solution is clear.[1]

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the stock solution at -80°C for up to 6 months or at -20°C for up to 1

month.[1]

In Vivo Suspended Solution Preparation (3.5 mg/mL)
This protocol details the preparation of a 3.5 mg/mL suspended solution suitable for oral and

intraperitoneal injections in animal studies.[1] This example is for preparing 1 mL of the working
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solution.

Materials:

NUCC-0226272 stock solution in DMSO (e.g., 35 mg/mL)

PEG300

Tween-80

Saline (0.9% NaCl)

Sterile tubes

Pipettes

Procedure:

Initial Mixture: In a sterile tube, add 100 µL of a 35 mg/mL NUCC-0226272 DMSO stock

solution to 400 µL of PEG300. Mix thoroughly until uniform.

Add Surfactant: To the mixture from step 1, add 50 µL of Tween-80 and mix until evenly

distributed.

Final Formulation: Add 450 µL of Saline to the mixture to bring the total volume to 1 mL. Mix

thoroughly to ensure a uniform suspension.

Administration: The resulting 3.5 mg/mL suspended solution is now ready for oral or

intraperitoneal injection. It is recommended to keep the DMSO proportion in the working

solution below 2% for animals that may be weak.[1]

Visualized Workflow
The following diagram illustrates the key steps for preparing a NUCC-0226272 solution for in

vitro experiments.
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In Vitro Solution Preparation Workflow

Weigh NUCC-0226272 Powder

Add newly opened DMSO

Vortex Thoroughly

Ultrasonic Bath (if needed)

Incomplete Dissolution

Aliquot into Single-Use Tubes

Complete Dissolution

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing NUCC-0226272 in vitro stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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